Cas no 952676-10-7 (1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID)

• Product Name: 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID
• CAS No: 952676-10-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5714342
• PubChem ID: 66781918
• Update Time: 2025-06-19

1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-Amino-5-methoxyindane-1-carboxylic acid
• 1H-Indene-1-carboxylic acid, 1-amino-2,3-dihydro-5-methoxy-
• 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLICACID
• CBFQGRGRYCFLRG-UHFFFAOYSA-N
• SCHEMBL731087
• 952676-10-7
• 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID

• Inchi： 1S/C11H13NO3/c1-15-8-2-3-9-7(6-8)4-5-11(9,12)10(13)14/h2-3,6H,4-5,12H2,1H3,(H,13,14)
• InChI Key： CBFQGRGRYCFLRG-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)C2=C(C=C(OC)C=C2)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±42.0 °C(Predicted)
• pka: 2.04±0.20(Predicted)

Additional information on 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID

Introduction to 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID (CAS No. 952676-10-7) and Its Emerging Applications in Chemical Biology

The compound 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID, identified by the CAS number 952676-10-7, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique scaffold, featuring a fused indene ring system with both amino and methoxy substituents, positions it as a versatile intermediate for the synthesis of biologically active molecules. This introduction delves into the compound's structural characteristics, its synthetic pathways, and its relevance to contemporary research, particularly in the development of novel therapeutic agents.

The molecular framework of 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID encompasses a bicyclic system composed of a benzene ring fused to a cyclopentane ring, with functional groups strategically placed to enhance reactivity. The presence of an amino group at the 1-position and a methoxy group at the 5-position introduces both basicity and electronic modulation, making it a valuable precursor for further derivatization. Such structural motifs are frequently explored in medicinal chemistry due to their ability to mimic natural products and interact with biological targets.

In recent years, there has been growing interest in indene derivatives as pharmacophores due to their reported bioactivity across various therapeutic areas. For instance, studies have highlighted the potential of indene-based compounds in modulating enzyme activity and receptor binding. The amino and methoxy functional groups in 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID provide multiple sites for chemical modification, enabling the design of molecules with tailored properties. This flexibility has been exploited in the synthesis of analogs targeting neurological disorders, inflammatory conditions, and even oncological applications.

The synthesis of 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID typically involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high yields and purity. Common approaches include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have further refined these processes, allowing for more efficient production scales. The ability to produce this compound reliably is crucial for researchers aiming to explore its pharmacological profile without unnecessary delays.

One of the most compelling aspects of 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID is its utility as a building block in drug discovery programs. Researchers have leveraged its scaffold to develop molecules that exhibit inhibitory effects on key enzymes implicated in disease pathways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are central to inflammatory responses. Additionally, modifications at the amino and methoxy positions have yielded compounds with enhanced binding affinity to protein targets such as kinases and transcription factors.

The integration of computational chemistry into the study of 1-AMINO-5-METHOXY-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID has accelerated the discovery process by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict binding interactions and optimize lead structures before experimental validation. Such computational approaches are particularly valuable when dealing with complex biological systems where experimental screening may be costly or time-consuming. The synergy between experimental synthesis and computational modeling has been instrumental in advancing projects involving this compound.

Recent publications have begun to explore the role of 1-AMINO-METHOXYINDENE derivatives in addressing emerging therapeutic challenges. For instance, modifications designed to improve solubility or metabolic stability have opened new avenues for treating neglected tropical diseases. Furthermore, efforts to develop greener synthetic routes align with broader sustainability goals within the pharmaceutical industry. These initiatives not only enhance the practicality of working with this compound but also contribute to responsible chemical manufacturing practices.

The future prospects for 1-Amino-methoxyindene-carboxylic acid (CAS No. 95267610) are bright, driven by its adaptability as a pharmacological scaffold and advancements in synthetic methodologies. As research continues to uncover new biological functions associated with indene derivatives, compounds like this one will remain at the forefront of drug development efforts. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.